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Compound of Interest

1-Hydroxy-4-((2-

Compound Name: methoxyethyl)amino)anthraquinon
e

CAS No.: 63467-00-5

Cat. No.: B12676393

Get Quote

Part 1: Executive Summary & Molecular Architecture

Chemical Identity
This guide focuses on 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (CAS 63467-00-

5), a specific derivative of the anthraquinone chromophore.[1] Structurally, it belongs to the
class of Disperse Red/Violet dyes. It features an anthraquinone backbone substituted with a
hydroxyl group at position 1 and a (2-methoxyethyl)amino group at position 4.[1][2]

e Molecular Formula:
» Molecular Weight: ~297.31 g/mol

o Appearance: Dark red to violet crystalline powder.
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 Solubility: Lipophilic; soluble in organic solvents (DCM, DMSO, Methanol), sparingly soluble
in water.

Electronic Structure & Chromophore Theory

The spectral properties of this molecule are governed by Intramolecular Charge Transfer (ICT).
The anthraquinone core acts as an electron acceptor (A), while the hydroxyl (-OH) and
substituted amine (-NHR) groups act as electron donors (D).

o D-

-A System: The 1-OH and 4-NHR groups push electron density into the quinoid ring system.
The (2-methoxyethyl) tail on the amine exerts a positive inductive effect (+1), stabilizing the
excited state more effectively than a primary amine, resulting in a bathochromic (red) shift
relative to unsubstituted 1-amino-4-hydroxyanthraquinone (Disperse Red 15).

 Intramolecular Hydrogen Bonding: A critical feature is the formation of dual intramolecular

hydrogen bonds:
o Between the 1-OH hydrogen and the 9-carbonyl oxygen.

o Between the 4-NH hydrogen and the 10-carbonyl oxygen. These bonds planarize the
molecule, enhancing

-conjugation and molar absorptivity (

), but often quenching fluorescence via Excited State Intramolecular Proton Transfer
(ESIPT).
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Figure 1: Jablonski-style diagram illustrating the competition between radiative decay
(fluorescence) and ESIPT-mediated non-radiative decay in 1,4-disubstituted anthraquinones.

Part 2: Spectral Properties (Data & Analysis)
UV-Vis Absorption Profile

The absorption spectrum is characterized by a dominant band in the visible region responsible
for its intense red-violet color.

Parameter Value (Approximate) Notes

Bathochromic shift vs.
535 - 545 nm Disperse Red 15 (~520 nm)

(Methanol)
due to alkyl substitution.
Non-polar solvents often yield
(DCM) 540 - 550 nm sharper vibrational fine
structure.

Extinction Coefficient ( Typical for 1,4-disubstituted

12,000 - 18,000 anthraquinone charge-transfer

) bands.

Strong ICT character from

Transition Type
ton 1yp (CT) Amine/OH to Carbonyl.

Visual Color Red-Violet / Magenta

Solvatochromism: The molecule exhibits positive solvatochromism. As solvent polarity

increases (e.g., Toluene

Methanol), the absorption band typically broadens and shifts slightly red (5-10 nm). However,
the strong intramolecular H-bonds reduce the magnitude of this shift compared to dyes without
internal H-bonding.

Fluorescence & Photophysics
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While 1,4-diaminoanthraquinones are often fluorescent, the presence of the 1-hydroxy group
introduces a fast relaxation pathway.

e Quantum Yield (

): Generally low (< 0.1) in fluid solution at room temperature due to ESIPT.

o Emission Maximum: Expected in the 580 - 620 nm range (Orange-Red emission).
o Stokes Shift: Moderate to Large (~1500-2000
), indicative of significant structural reorganization or proton transfer in the excited state.

Part 3: Experimental Protocols

Protocol A: Determination of Molar Extinction
Coefficient ()

Objective: Accurate quantification of the dye concentration in various media.

Reagents:

e Analyte: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone (Solid, >98% purity).
e Solvent: Spectroscopic grade Methanol (MeOH) or Dichloromethane (DCM).

Workflow:

Stock Preparation: Weigh exactly 2.97 mg of dye. Dissolve in 100 mL volumetric flask with
MeOH to create a 100

M stock solution. Sonicate for 5 mins to ensure complete dissolution.

Serial Dilution: Prepare five standards: 2, 5, 10, 20, and 40

M.

Baseline Correction: Run a blank scan with pure MeOH from 250 nm to 800 nm.

Acquisition: Measure absorbance (
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) at
(~540 nm) for all standards.

+ Validation: Plot

vs. Concentration (
). The linear regression (
) slope equals

(path length, usually 1 cm).
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Figure 2: Workflow for the determination of molar extinction coefficient.

Part 4: Applications & Significance[3]

e Analytical Standard: Used in HPLC method development for characterizing impurities in
anthraquinone dye synthesis (See Ref 1).

o Dye Chemistry: The "methoxyethyl" group is a strategic modification. It imparts
amphiphilicity, allowing the dye to penetrate hydrophobic polymer matrices (like polyester)
while maintaining solubility in polar dye baths.

 Biological Probe: Due to its lipophilicity and potential DNA intercalation (planar structure),
derivatives of this class are often investigated for cell staining, though specific toxicity data
for this CAS should be verified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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